Cas no 2358769-06-7 (N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine)

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine structure

2358769-06-7 structure

Product Name:N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine

CAS No:2358769-06-7

Molecular Formula:C₁₉H₂₀N₂O₄

Molecular Weight:340.373105049133

CID:6625231

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine Properties

Names and Identifiers

- N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine
- InChIKey： HGWJTAWWZAYZTQ-KRWDZBQOSA-N
- Inchi： 1S/C19H20N2O4/c1-4-14-10-15(5-2)12-16(11-14)18(23)20-9-7-6-8-17(19(24)25)21-13(3)22/h1-2,10-12,17H,6-9H2,3H3,(H,20,23)(H,21,22)(H,24,25)/t17-/m0/s1
- SMILES： C(O)(=O)[C@H](CCCCNC(=O)C1=CC(C#C)=CC(C#C)=C1)NC(C)=O

Experimental Properties

Boiling Point: 626.6±55.0 °C(Predicted)
pka: 3.64±0.10(Predicted)
Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine Synthesis

Synthetic Circuit 1

2358768-98-4

1946-82-3

2358769-06-7

883106-26-1

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 37 °C

Reference

Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides

Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917

Synthetic Circuit 2

883106-26-1

221908-17-4

2358769-06-7

883106-26-1

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ; 21 h, rt; 1 h, 0 °C
2.1 Solvents: Acetonitrile , Water ; 37 °C

Reference

Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides

Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917

Synthetic Circuit 3

250288-93-8

2358769-06-7

883106-26-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , Water ; 18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ; 21 h, rt; 1 h, 0 °C
3.1 Solvents: Acetonitrile , Water ; 37 °C

Reference

Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides

Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917

Synthetic Circuit 4

51329-15-8

1066-54-2

2358769-06-7

883106-26-1

Reaction Conditions

1.1 Reagents: Triethylamine , Triphenylphosphine Catalysts: Cuprous iodide , Tris(dibenzylideneacetone)dipalladium ; 20 h, 65 °C
2.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , Water ; 18 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
3.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ; 21 h, rt; 1 h, 0 °C
4.1 Solvents: Acetonitrile , Water ; 37 °C

Reference

Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides

Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917